4-Chloro-6-isopropyl-2-methylpyrimidine
Cat. No. B1359573
CAS RN:
1030431-70-9
M. Wt: 170.64 g/mol
InChI Key: NBTQEPZTDCYJTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
4-Chloro-6-isopropyl-2-methylpyrimidine is a chemical compound with the empirical formula C8H11ClN2 . It has a molecular weight of 170.64 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-6-isopropyl-2-methylpyrimidine is represented by the SMILES stringCC1=NC(C(C)C)=CC(Cl)=N1 . Physical And Chemical Properties Analysis
4-Chloro-6-isopropyl-2-methylpyrimidine is a solid compound . It has a molecular weight of 170.64 g/mol . The compound has a complexity of 127 and a topological polar surface area of 25.8 Ų .Scientific Research Applications
Organic Chemistry
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine is used as a reagent in the synthesis of various organic compounds .
- Results : The outcomes of these reactions depend on the specific conditions and the reactants used. In general, the use of 4-Chloro-6-isopropyl-2-methylpyrimidine allows for the synthesis of a wide range of pyrimidine derivatives .
Synthesis of 2-anilinopyrimidines
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine has been used in the synthesis of 2-anilinopyrimidines .
- Method of Application : The compound is reacted with differently substituted anilines under microwave conditions. The substituents had a significant impact on the course and efficiency of the reaction .
- Results : A series of 2-anilinopyrimidines, including novel derivatives, has been obtained. The results demonstrate the efficacy of microwaves in the synthesis of these heterocyclic compounds as compared to the results obtained with conventional heating .
Synthesis of Novel Pyrimidine Derivatives
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine has been used in the synthesis of novel pyrimidine derivatives .
- Method of Application : The compound is reacted with various other reagents to create new pyrimidine derivatives. For example, one method involved reacting it with 4-(trifluoromethoxy)aniline in i-PrOH .
- Results : The synthesized compounds were evaluated for their antifungal activities against fourteen phytopathogenic fungi. The results indicated that most of the synthesized compounds possessed fungicidal activities .
Intermediate in Organic Synthesis
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine is an important raw material and intermediate used in organic synthesis .
- Method of Application : The specific methods of application can vary greatly depending on the exact experimental conditions and the goals of the research .
- Results : The outcomes of these reactions depend on the specific conditions and the reactants used .
Synthesis of Antifungal Agents
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine is used in the synthesis of antifungal agents .
- Method of Application : The compound is reacted with 4-(trifluoromethoxy)aniline in i-PrOH .
- Results : The synthesized compounds were evaluated for their antifungal activities against fourteen phytopathogenic fungi. The results indicated that most of the synthesized compounds possessed fungicidal activities .
Pharmaceuticals and Agrochemicals
- Application : 4-Chloro-6-isopropyl-2-methylpyrimidine is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals and dyestuffs .
- Method of Application : The specific methods of application can vary greatly depending on the exact experimental conditions and the goals of the research .
- Results : The outcomes of these reactions depend on the specific conditions and the reactants used .
properties
IUPAC Name |
4-chloro-2-methyl-6-propan-2-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2/c1-5(2)7-4-8(9)11-6(3)10-7/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBTQEPZTDCYJTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649306 |
Source
|
| Record name | 4-Chloro-2-methyl-6-(propan-2-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-isopropyl-2-methylpyrimidine | |
CAS RN |
1030431-70-9 |
Source
|
| Record name | 4-Chloro-2-methyl-6-(propan-2-yl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-2-methyl-6-(propan-2-yl)pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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